Cas no 793678-94-1 (1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol
• CAS No: 793678-94-1
• MF: C₁₈H₁₈N₂S
• MW: 294.413922786713
• CID: 3107617
• PubChem ID: 4961578
• Update Time: 2025-09-28

1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol
• CS-0222882
• Z57041979
• AKOS005199305
• 3-(2,4-dimethylphenyl)-4-(4-methylphenyl)-1H-imidazole-2-thione
• 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-3H-imidazole-2-thione
• G36333
• 793678-94-1
• EN300-11295

• Inchi： 1S/C18H18N2S/c1-12-4-7-15(8-5-12)17-11-19-18(21)20(17)16-9-6-13(2)10-14(16)3/h4-11H,1-3H3,(H,19,21)
• InChI Key： HWFDVUZANJFRNO-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC(C)=CC=2)N1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 294.11906976Da
• Monoisotopic Mass: 294.11906976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 446.6±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol

Introduction to 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol (CAS No. 793678-94-1)

1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol, with the CAS number 793678-94-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and therapeutic potential.

The molecular structure of 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol is characterized by a central imidazole ring substituted with two aromatic rings and a thiol group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation and development.

Recent studies have highlighted the potential of 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol in various therapeutic areas. One notable application is its use as an antioxidant. The thiol group in the molecule can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines and reduce inflammation in cellular models. This suggests that the compound could be beneficial in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The antimicrobial activity of 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol has also been explored. Research indicates that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property could be leveraged in the development of new antibiotics to combat drug-resistant bacterial infections, a growing concern in global healthcare.

In the realm of cancer research, 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that the compound could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol have also been studied to assess its suitability for therapeutic applications. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effective delivery and action within the body. These properties make it a viable candidate for further preclinical and clinical evaluation.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol. These trials are focusing on various disease conditions where the compound's unique properties can be leveraged for treatment. The results from these trials will provide valuable insights into the clinical utility of this compound.

In conclusion, 1-(2,4-dimethylphenyl)-5-(4-methylphenyl)-1H-imidazole-2-thiol (CAS No. 793678-94-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its antioxidant, anti-inflammatory, antimicrobial, and anticancer properties make it a promising candidate for further development and clinical evaluation. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various disease areas.